Cas no 2137582-53-5 (5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137582-53-5
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5909359
• PubChem ID: 165479628
• Update Time: 2025-10-29

5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one
• 2137582-53-5
• EN300-1110850

• Inchi： 1S/C11H15BrN2O/c1-3-4-5-6-14-7-9(13)8(2)10(12)11(14)15/h3,7H,1,4-6,13H2,2H3
• InChI Key： MCXKRHSOGYPOQG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)CCCC=C)N

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one

5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 5-amino-3-bromo-4-methyl-1-(pent-4-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 2137582-53-) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and functional group diversity. The molecule's structure incorporates an amino group at position 5, a bromine atom at position 3, a methyl group at position 4, and a pentenyl substituent at position 1. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery and development. The 5-amino substitution in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for therapeutic applications. The bromine atom at position 3 introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Furthermore, the methyl group at position 4 contributes to the compound's lipophilicity, which is essential for its interaction with biological membranes.

The pentenyl substituent at position 1 is particularly interesting due to its conjugated double bond system. This feature not only increases the molecule's flexibility but also imparts unique electronic properties that can be exploited in various chemical reactions. Recent research has demonstrated that this substituent can act as a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling reactions. One of the most efficient approaches involves the use of amines and bromides in a polar aprotic solvent under catalytic conditions. The reaction conditions are optimized to ensure high yield and purity of the product.

The compound has shown potential in several areas of application. In pharmacology, it has been investigated as a lead compound for the development of new drugs targeting various diseases. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory therapies.

In addition to its pharmacological applications, the compound has also been explored in materials science. Its structural features make it suitable for use as a building block in the synthesis of advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have highlighted the importance of such compounds in creating materials with enhanced mechanical and electronic properties.

From an environmental perspective, the compound's synthesis and application have been evaluated for their sustainability. Researchers have developed greener synthesis routes that minimize waste generation and reduce energy consumption. These efforts align with the growing demand for environmentally friendly chemical processes in both academia and industry.

In conclusion, 5-amino-3-bromo-4-methyl-1-(pentenyl)-dihydropyridinone (CAS No. 2137582-) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new applications continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.